Cas no 51866-19-4 (6-Ethyl Guanine)

6-Ethyl Guanine Properties

Names and Identifiers

• 6-ethoxy-9H-Purin-2-amine
• 6-Ethyl Guanine
• 6-ethoxy-7H-purin-2-amine
• 9H-Purin-2-amine,6-ethoxy-
• 1H-Purin-2-amine, 6-ethoxy-
• 6-ethoxy-1h-purin-2-amine
• 6-O-Ethylguanine
• AC1Q4VYJ
• BRN 0648428
• NSC 37368
• O(sup 6)-Ethylguanine
• O-6-Ethylguanine
• BDBM5471
• 9H-Purin-2-amine, 6-ethoxy-
• 51866-19-4
• SCHEMBL4098778
• o6-ethylguanine
• UNII-45T1754HHH
• SFXXRVSPZSOREJ-UHFFFAOYSA-N
• MFCD20482033
• AS-56572
• SCHEMBL8618497
• DTXSID20199829
• F13914
• 45T1754HHH
• 2-amino-6-ethoxypurine
• NSC37368
• O6-Substituted Guanine Deriv. 2
• AKOS027337592
• Purine, 2-amino-6-ethoxy-
• 6-Ethylguanine
• NSC-37368
• CHEMBL406419
• O6-Ethyl-guanine
• 6-ethoxy-9H-purin-2-amine
• +Expand

• InChIKey： SFXXRVSPZSOREJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N5O/c1-2-13-6-4-5(10-3-9-4)11-7(8)12-6/h3H,2H2,1H3,(H3,8,9,10,11,12)
• SMILES： CCOC1=NC(=NC2=C1NC=N2)N

Computed Properties

• Exact Mass: 179.08087
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.08071
• Heavy Atom Count: 13
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 89.7

Experimental Properties

• LogP: 0.91500
• PSA: 89.71
• Refractive Index: 1.759
• Boiling Point: 569°Cat760mmHg
• Flash Point: 297.9°C
• Density: 1.441